Cas no 391230-93-6 (Valsartan disodium)

• Product Name: Valsartan disodium
• CAS No: 391230-93-6
• MF: C₂₄H₂₇N₅Na₂O₃
• MW: 479.48242688179
• CID: 5688319
• PubChem ID: 46850081
• Update Time: 2023-09-27

Valsartan disodium Chemical and Physical Properties

Names and Identifiers

• 391230-93-6
• L-Valine, N-(1-oxopentyl)-N-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, sodium salt (1:2)
• UNII-U55M6YDH5T
• U55M6YDH5T
• Valsartan disodium

• Inchi： 1S/C24H29N5O3.2Na/c1-4-5-10-21(30)29(22(16(2)3)24(31)32)15-17-11-13-18(14-12-17)19-8-6-7-9-20(19)23-25-27-28-26-23;;/h6-9,11-14,16,22H,4-5,10,15H2,1-3H3,(H2,25,26,27,28,31,32);;/q;2*+1/p-2/t22-;;/m0../s1
• InChI Key： SJSMGDIQKOTNND-IKXQUJFKSA-L
• SMILES： [Na+].[Na+].O=C(CCCC)N(CC1C=CC(C2=CC=CC=C2C2=NN=N[N-]2)=CC=1)[C@H](C(=O)[O-])C(C)C

Computed Properties

• Exact Mass: 479.19092830g/mol
• Monoisotopic Mass: 479.19092830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 597
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų